Cas no 6048-97-1 (1,3-dimethyl-1H,2H,3H,4H,6H,7H-1,3thiazolo3,2-gpurine-2,4-dione)

• Product Name: 1,3-dimethyl-1H,2H,3H,4H,6H,7H-1,3thiazolo3,2-gpurine-2,4-dione
• CAS No: 6048-97-1
• MF: C₉H₁₀N₄O₂S
• MW: 238.266299724579
• CID: 6316839
• Update Time: 2025-10-29

1,3-dimethyl-1H,2H,3H,4H,6H,7H-1,3thiazolo3,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-1H,2H,3H,4H,6H,7H-1,3thiazolo3,2-gpurine-2,4-dione
• 1,3-dimethyl-6,7-dihydro[1,3]thiazolo[2,3-f]purine-2,4(1H,3H)-dione
• Thiazolo[2,3-f]purine-2,4(1H,3H)-dione, 6,7-dihydro-1,3-dimethyl-

• Inchi： 1S/C9H10N4O2S/c1-11-6-5(7(14)12(2)9(11)15)13-3-4-16-8(13)10-6/h3-4H2,1-2H3
• InChI Key： HXYVOSPXRYWXQO-UHFFFAOYSA-N
• SMILES： N12CCSC1=NC1=C2C(=O)N(C)C(=O)N1C

Experimental Properties

• Density: 1.74±0.1 g/cm3(Predicted)
• Melting Point: 259-260 °C(Solv: isobutanol (78-83-1))
• Boiling Point: 484.2±55.0 °C(Predicted)
• pka: 1.91±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 1,3-dimethyl-1H,2H,3H,4H,6H,7H-1,3thiazolo3,2-gpurine-2,4-dione

Compound CAS No. 6048-97-1: 1,3-Dimethyl-1H,2H,3H,4H,6H,7H-1,3thiazolo[3,2-g]purine-2,4-dione

The compound with CAS No. 6048-97-1 is a highly specialized organic molecule known as 1,3-dimethyl-1H,2H,3H,4H,6H,7H-1,3thiazolo[3,2-g]purine-2,4-dione. This molecule belongs to the class of heterocyclic compounds and is characterized by its unique structure that combines a purine ring system with a thiazole moiety. The thiazolo[3,2-g]purine framework is a fused bicyclic system where a thiazole ring is fused to a purine ring at specific positions. The presence of two methyl groups at the 1 and 3 positions further distinguishes this compound from its analogs.

Recent studies have highlighted the potential of 1,3-dimethyl-1H,2H,3H,4H,6H,7H-1,3thiazolo[3,2-g]purine-2,4-dione in various fields due to its structural complexity and functional versatility. Researchers have focused on its role in drug discovery and development. The molecule's ability to act as a scaffold for the design of bioactive compounds has been extensively explored. For instance,antimicrobial agents derived from this compound have shown promising results in inhibiting bacterial and fungal growth without causing significant toxicity to human cells.

The synthesis of CAS No. 6048-97-1 involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the condensation of amines with carbonyl compounds followed by cyclization steps to form the fused ring system. The introduction of methyl groups at specific positions is typically achieved through alkylation or methylation reactions under appropriate conditions.

From an analytical standpoint,spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and IR (Infrared Spectroscopy) have been instrumental in confirming the structure of this compound. High-resolution mass spectrometry (HRMS) has also been used to determine its molecular formula and confirm its identity. These analyses are critical for ensuring the compound's purity and structural integrity before it is used in further studies or applications.

One of the most exciting developments involving CAS No. 6048-97-1 is its application in drug delivery systems. Researchers have explored its potential as a carrier for delivering therapeutic agents to specific targets within the body. The molecule's ability to form stable complexes with drugs while maintaining their bioavailability has made it a subject of interest in nanotechnology and targeted therapy.

In terms of environmental impact,studies on biodegradation have shown that this compound exhibits moderate biodegradability under aerobic conditions. However,further research is needed to assess its long-term effects on ecosystems and develop strategies for safe disposal or recycling.

The future outlook for CAS No. 6048-97-1 is promising as ongoing research continues to uncover new applications and improve synthesis methods. Collaborative efforts between chemists,biochemists,and pharmacologists are expected to yield innovative solutions across various industries.